Cas no 79265-30-8 (2-(trimethylsilyl)-1,3-thiazole)

2-(trimethylsilyl)-1,3-thiazole structure
79265-30-8 structure
Product Name:2-(trimethylsilyl)-1,3-thiazole
CAS No:79265-30-8
MF:C6H11NSSi
MW:157.308740854263
MDL:MFCD00066274
CID:60067
PubChem ID:588453
Update Time:2024-10-27

2-(trimethylsilyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(Trimethylsilyl)thiazole
    • 2-Trimethylsilylthiazole
    • 2-(trimethylsilyl)-1,3-thiazole
    • trimethyl(1,3-thiazol-2-yl)silane
    • 2-TST
    • 2-(Trimethylsilyl))-1,3-thiazole
    • Thiazole, 2-(trimethylsilyl)-
    • 2-Thiazolyltrimethylsilane
    • 2-TRIMETHYLSILANYLTHIAZOLE
    • VJCHUDDPWPQOLH-UHFFFAOYSA-N
    • 2-TMS-thiazole
    • PubChem10262
    • 2-trimethylsilyl thiazole
    • 2-trimethylsilyl-thiazole
    • AMTSi029
    • 2-trimethylsilanyl-thiazole
    • trimethyl(2-thiazolyl)silane
    • KSC490O7F
    • trimethyl(thia
    • A839630
    • AC-5111
    • T1299
    • 2-(Trimethylsilyl)-1,3-thiazole #
    • SCHEMBL344256
    • 2-(Trimethylsilyl)thiazole, purum, >=97.0% (GC)
    • InChI=1/C6H11NSSi/c1-9(2,3)6-7-4-5-8-6/h4-5H,1-3H
    • CS-W010908
    • 2-trimethylsilyl-1,3-thiazole
    • AS-2184
    • s20279
    • FT-0608987
    • 2-(Trimethylsilyl)thiazole, 96%
    • MFCD00066274
    • J-506690
    • AKOS015840024
    • DTXSID00343242
    • EN300-96567
    • AMY5357
    • IOXILAN(400MG)
    • 79265-30-8
    • 2-(Trimethylsilyl)thiazole (ACI)
    • 2-(Trimethylsilyl)-1,3-thiazole; 2-TST; Dondoni
    • DB-002394
    • MDL： MFCD00066274
    • Inchi： 1S/C6H11NSSi/c1-9(2,3)6-7-4-5-8-6/h4-5H,1-3H3
    • InChI Key： VJCHUDDPWPQOLH-UHFFFAOYSA-N
    • SMILES： N1=C([Si](C)(C)C)SC=C1
    • BRN： 3538017

Computed Properties

  • Exact Mass: 157.03800
  • Monoisotopic Mass: 157.03814706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 99.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 41.1

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.985 g/mL at 25 °C(lit.)
  • Boiling Point: 57°C/10mmHg(lit.)
  • Flash Point: Fahrenheit: 143.6 ° f
    Celsius: 62 ° c
  • Refractive Index: n20/D 1.497(lit.)
  • Solubility: THF: very soluble(lit.)
  • Water Partition Coefficient: Insoluble
  • PSA: 41.13000
  • LogP: 1.68830
  • Solubility: It can be dissolved in most organic solvents and is usually used in ether solvents, such as THF.

2-(trimethylsilyl)-1,3-thiazole Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：1993
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S23-S24/25-S26
  • FLUKA BRAND F CODES：10-21
  • Hazardous Material Identification： Xi
  • HazardClass：Comb liq
  • PackingGroup：III
  • Storage Condition：0-10°C
  • Packing Group：III
  • Hazard Level：3
  • Safety Term：3
  • Packing Group：III
  • Risk Phrases：R36/37/38

2-(trimethylsilyl)-1,3-thiazole Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-(trimethylsilyl)-1,3-thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
S20279-1g
2-Trimethylsilylthiazole
 79265-30-8 95%
1g
 ￡38.00 2022-02-28
Fluorochem
S20279-5g
2-Trimethylsilylthiazole
 79265-30-8 95%
5g
 ￡105.00 2022-02-28
Fluorochem
S20279-25g
2-Trimethylsilylthiazole
 79265-30-8 95%
25g
 ￡380.00 2022-02-28
AstaTech
66975-1/G
2-TRIMETHYLSILANYLTHIAZOLE
 79265-30-8 97%
1g
 $22 2023-09-16
AstaTech
66975-5/G
2-TRIMETHYLSILANYLTHIAZOLE
 79265-30-8 97%
5/G
 $172 2022-06-01
AstaTech
66975-25/G
2-TRIMETHYLSILANYLTHIAZOLE
 79265-30-8 97%
25/G
 $517 2022-06-01
abcr
AB469494-1 g
2-(Trimethylsilyl)thiazole, min. 95%; .
 79265-30-8
1g
 €96.80 2023-07-18
abcr
AB469494-5 g
2-(Trimethylsilyl)thiazole, min. 95%; .
 79265-30-8
5g
 €199.60 2023-07-18
abcr
AB469494-10 g
2-(Trimethylsilyl)thiazole, min. 95%; .
 79265-30-8
10g
 €297.90 2023-07-18
abcr
AB469494-25 g
2-(Trimethylsilyl)thiazole, min. 95%; .
 79265-30-8
25g
 €531.90 2023-07-18

2-(trimethylsilyl)-1,3-thiazole Production Method

Production Method 1

75-77-4 75-77-4
3034-53-5 3034-53-5
79265-30-8 79265-30-8
Reaction Conditions
1.1 Reagents: Butyllithium ;  -78 °C
1.2 Solvents: Diethyl ether
Reference
n-Type Organic Field-Effect Transistors with High Electron Mobilities Based on Thiazole-Thiazolothiazole Conjugated Molecules
Mamada, Masashi; Nishida, Jun-Ichi; Kumaki, Daisuke; Tokito, Shizuo; Yamashita, Yoshiro, Chemistry of Materials, 2007, 19(22), 5404-5409

Production Method 2

75-77-4 75-77-4
3034-53-5 3034-53-5
79265-30-8 79265-30-8
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Hexane ;  -78 °C; 15 min, -78 °C; 1 h, -78 °C
1.2 1 h, -78 °C; 1 h, -78 °C
1.3 Reagents: Potassium carbonate Solvents: Water ;  0 °C
Reference
Discovery of the Orally Effective Thyrotropin-Releasing Hormone Mimetic: 1-{N-[(4S,5S)-(5-Methyl-2-oxooxazolidine-4-yl)carbonyl]-3-(thiazol-4-yl)-L-alanyl}-(2R)-2-methylpyrrolidine Trihydrate (Rovatirelin Hydrate)
Kobayashi, Naotake ; Sato, Norihito; Fujimura, Yuko; Kihara, Tsuyoshi; Sugita, Katsuji; et al, ACS Omega, 2018, 3(10), 13647-13666

Production Method 3

75-77-4 75-77-4
3034-53-5 3034-53-5
79265-30-8 79265-30-8
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether
1.2 -
Reference
Diastereoselective homologation of D-(R)-glyceraldehyde acetonide using 2-(trimethylsilyl)thiazole: 2-O-benzyl-3,4-isopropylidene-D-erythrose (1,3-dioxolane-4-acetaldehyde, 2,2-dimethyl-α-(phenylmethoxy)-, [R-(R*,R*)]-)
Dondoni, Alessandro; Merino, Pedro, Organic Syntheses, 1995, 72, 21-31

Production Method 4

75-77-4 75-77-4
288-47-1 288-47-1
79265-30-8 79265-30-8
Reaction Conditions
Reference
Product class 17: thiazoles
Kikelj, D.; Urleb, U., Science of Synthesis, 2002, 11, 627-833

Production Method 5

75-77-4 75-77-4
3034-53-5 3034-53-5
79265-30-8 79265-30-8
Reaction Conditions
1.1 Catalysts: Butyllithium
Reference
Reactions of trimethylsilylthiazoles with ketens: a new route to regioselective functionalization of the thiazole ring
Medici, Alessandro; Pedrini, Paola; Dondoni, Alessandro, Journal of the Chemical Society, 1981, (13), 655-6

Production Method 6

75-77-4 75-77-4
3034-53-5 3034-53-5
79265-30-8 79265-30-8
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether ;  -78 °C
Reference
Synthesis of 5-arylthiazoles. Comparative study between Suzuki cross-coupling reaction and direct arylation
Primas, Nicolas; Bouillon, Alexandre; Lancelot, Jean-Charles; El-Kashef, Hussein; Rault, Sylvain, Tetrahedron, 2009, 65(29-30), 5739-5746

Production Method 7

75-77-4 75-77-4
3034-53-5 3034-53-5
79265-30-8 79265-30-8
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether
1.2 -
Reference
Synthesis of (trimethylsilyl)thiazoles and reactions with carbonyl compounds. Selectivity aspects and synthetic utility
Dondoni, Alessandro; Fantin, Giancarlo; Fogagnolo, Marco; Medici, Alessandro; Pedrini, Paola, Journal of Organic Chemistry, 1988, 53(8), 1748-61

Production Method 8

75-77-4 75-77-4
288-47-1 288-47-1
79265-30-8 79265-30-8
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  10 min, -78 °C; 1 h, -78 °C
1.2 Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  -78 °C
Reference
Efficient access to 5-substituted thiazoles by a novel metallotropic rearrangement
Zambon, Alfonso; Borsato, Giuseppe; Brussolo, Stefania; Frascella, Pietrogiulio; Lucchini, Vittorio, Tetrahedron Letters, 2008, 49(1), 66-69

Production Method 9

75-77-4 75-77-4
3034-53-5 3034-53-5
79265-30-8 79265-30-8
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether ;  30 min, -78 °C; 30 min, -78 °C
1.2 Solvents: Diethyl ether ;  -78 °C; 1 h, -78 °C; -78 °C → rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  rt
Reference
Design and synthesis of a library of lead-like 2,4-bisheterocyclic substituted thiophenes as selective Dyrk/Clk inhibitors
Schmitt, Christian; Kail, Dagmar; Mariano, Marica; Empting, Martin; Weber, Nadja; et al, PLoS One, 2014, 9(3),

Production Method 10

75-77-4 75-77-4
3034-53-5 3034-53-5
79265-30-8 79265-30-8
Reaction Conditions
1.1 Catalysts: Butyllithium
Reference
2-(Trimethylsilyl)thiazole
Dondoni, Alessandro; Merino, Pedro, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

2-(trimethylsilyl)-1,3-thiazole Raw materials

2-(trimethylsilyl)-1,3-thiazole Preparation Products

2-(trimethylsilyl)-1,3-thiazole Related Literature

Related Categories

79265-30-8 (2-(trimethylsilyl)-1,3-thiazole) Related Products

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.